Cas no 25391-60-0 (2-Chloro-3-iodo-5-nitropyridine)

2-Chloro-3-iodo-5-nitropyridine is a halogenated nitropyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct substitution pattern—featuring chloro, iodo, and nitro functional groups—enhances reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and heterocyclic transformations. The electron-withdrawing nitro group facilitates further functionalization, while the halogen atoms provide sites for metal-catalyzed couplings, such as Suzuki or Sonogashira reactions. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and advanced materials due to its structural specificity and synthetic flexibility. High purity grades ensure consistent performance in demanding applications. Proper handling is advised due to its potential sensitivity to light and moisture.

2-Chloro-3-iodo-5-nitropyridine structure

25391-60-0 structure

Product Name:2-Chloro-3-iodo-5-nitropyridine

CAS No:25391-60-0

MF:C₅H₂ClIN₂O₂

MW:284.43905210495

MDL:MFCD12028701

CID:1089857

PubChem ID:329763317

Update Time:2025-05-27

2-Chloro-3-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-iodo-5-nitropyridine
- 2-chloro-3-iodo-5-nitro-pyridine
- AK141594
- KUMMEUQAQSZVOD-UHFFFAOYSA-N
- Pyridine,2-chloro-3-iodo-5-nitro-
- 5015AH
- AM86808
- FCH1409543
- OR345309
- AX8281752
- AB0096699
- ST24040300
- SY115947
- AKOS022173397
- CS-15651
- 25391-60-0
- DB-302959
- MFCD12028701
- CS-0008749
- A877598
- 2-Chloro-3-iodo-5-nitropyridine, 97%
- SCHEMBL1663370
- Pyridine, 2-chloro-3-iodo-5-nitro-
- H10923
- DTXSID40456729
- MDL： MFCD12028701
- Inchi： 1S/C5H2ClIN2O2/c6-5-4(7)1-3(2-8-5)9(10)11/h1-2H
- InChI Key： KUMMEUQAQSZVOD-UHFFFAOYSA-N
- SMILES： IC1=C(N=CC(=C1)[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 283.88495g/mol
Monoisotopic Mass: 283.88495g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.7
XLogP3: 2.3

Experimental Properties

Melting Point: 102-106 °C

2-Chloro-3-iodo-5-nitropyridine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 22-41
Safety Instruction： 26-39
Hazardous Material Identification：

2-Chloro-3-iodo-5-nitropyridine Pricemore >>

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